Cas no 221121-65-9 (4(1H)-Pyrimidinone, 6-[(2,6-difluorophenyl)methyl]-2,3-dihydro-2-thioxo-)

4(1H)-Pyrimidinone, 6-[(2,6-difluorophenyl)methyl]-2,3-dihydro-2-thioxo- structure
221121-65-9 structure
Product Name:4(1H)-Pyrimidinone, 6-[(2,6-difluorophenyl)methyl]-2,3-dihydro-2-thioxo-
CAS No:221121-65-9
MF:C11H8F2N2OS
MW:254.255827903748
CID:1406605
PubChem ID:10515083
Update Time:2025-04-20

4(1H)-Pyrimidinone, 6-[(2,6-difluorophenyl)methyl]-2,3-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone, 6-[(2,6-difluorophenyl)methyl]-2,3-dihydro-2-thioxo-
    • 6-[(2,6-difluorophenyl)methyl]-2-sulfanylidene-1H-pyrimidin-4-one
    • DTXSID80441139
    • 6-(2,6-difluorobenzyl)-2-thiouracil
    • 6-(2,6-Difluorobenzyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
    • 221121-65-9
    • SCHEMBL5907178
    • Inchi: 1S/C11H8F2N2OS/c12-8-2-1-3-9(13)7(8)4-6-5-10(16)15-11(17)14-6/h1-3,5H,4H2,(H2,14,15,16,17)
    • InChI Key: MSXUZUXFUOYZSM-UHFFFAOYSA-N
    • SMILES: S=C1NC(C=C(CC2C(=CC=CC=2F)F)N1)=O

Computed Properties

  • Exact Mass: 254.03264
  • Monoisotopic Mass: 254.03254038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • PSA: 41.13
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